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For Researchers, Scientists, and Drug Development Professionals

Abstract
Polyglyceryl-10 Isostearate is a non-ionic surfactant and emulsifier extensively utilized in the

pharmaceutical, cosmetic, and food industries. Derived from natural and renewable resources,

its environmental fate, particularly its biodegradability and ecotoxicity, is of significant interest.

This technical guide provides a comprehensive overview of the available data on the

biodegradability and environmental impact of Polyglyceryl-10 Isostearate. The information

presented is based on a thorough review of scientific literature and regulatory assessments.

While specific experimental data for Polyglyceryl-10 Isostearate is limited, this guide

incorporates read-across data from structurally similar polyglyceryl esters to provide a robust

assessment of its environmental profile.

Chemical and Physical Properties
Polyglyceryl-10 Isostearate is the ester of isostearic acid and polyglycerin-10.[1][2] Its

structure consists of a hydrophilic polyglycerol-10 head and a lipophilic isostearic acid tail,

rendering it an effective emulsifier.

Table 1: Chemical and Physical Properties of Polyglyceryl-10 Isostearate
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Property Value Reference

INCI Name Polyglyceryl-10 Isostearate [3]

CAS Number 133738-23-5 [4]

Molecular Formula C48H96O22 [4]

Molecular Weight 1025.3 g/mol [4]

Appearance Colorless to Light Yellow Liquid [5]

Solubility Soluble in Oil [5]

Biodegradability
Polyglyceryl esters are generally considered to be biodegradable.[5] The ester linkage in their

structure is susceptible to hydrolysis, breaking down the molecule into polyglycerol and the

corresponding fatty acid.[6] These breakdown products are then typically further metabolized

by microorganisms.

Ready Biodegradability
Standardized tests, such as those outlined in the OECD Guidelines for the Testing of

Chemicals, are used to assess the ready biodegradability of chemical substances. While

specific OECD 301F data for Polyglyceryl-10 Isostearate is not readily available in the public

domain, read-across data from analogous substances suggest that it is not expected to be

persistent in the environment.[7] An assessment by the Australian government categorizes

"1,2,3-Propanetriol, homopolymer, isooctadecanoate" (Polyglyceryl-10 Isostearate) as "Not

Persistent (P)" based on available information for analogue substances.[7]

Inherent Biodegradability
Tests for inherent biodegradability, such as the Zahn-Wellens test (OECD 302B), provide an

indication of the ultimate biodegradability of a substance under optimized conditions. While

specific data for Polyglyceryl-10 Isostearate is not available, the structural components—

polyglycerol and isostearic acid—are known to be biodegradable.

Environmental Fate and Transport
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Hydrolysis
The primary degradation pathway for Polyglyceryl-10 Isostearate in the environment is

expected to be hydrolysis of the ester bond. This process breaks the molecule into

polyglycerin-10 and isostearic acid. In vitro hydrolysis studies on other polyglyceryl esters, such

as polyglyceryl-3 and polyglyceryl-10 oleates, have demonstrated that the ester bond is readily

cleaved.[6]

Bioaccumulation
Bioaccumulation is the process by which a chemical substance is absorbed by an organism

from its surrounding environment. The potential for bioaccumulation is often estimated using

the octanol-water partition coefficient (log Kow). A high log Kow value suggests a higher

potential for bioaccumulation.

Based on an assessment of analogue substances, Polyglyceryl-10 Isostearate is categorized

as "Not Bioaccumulative (Not B)".[7] Studies on similar polyglyceryl fatty acid esters in

mammalian species indicate that these substances are metabolized or excreted, with no

evidence of the polyglyceryl moiety accumulating in body tissues.[7]

Ecotoxicity
The environmental impact of a substance is also determined by its toxicity to aquatic

organisms. Standardized tests are used to determine the concentrations at which a substance

has an adverse effect on fish, aquatic invertebrates (like Daphnia magna), and algae.

Aquatic Toxicity
Specific ecotoxicity data for Polyglyceryl-10 Isostearate is limited. However, read-across

information from assessments of analogous substances indicates that the most sensitive

ecotoxicity endpoints are for algae.[7]

Table 2: Summary of Aquatic Ecotoxicity Data (Read-Across from Analogue Substances)

Test Organism Endpoint Duration Result Reference

Algae ErC50 72 hours 1 – 18.96 mg/L [7]
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Based on this read-across data, Polyglyceryl-10 Isostearate is categorized as "Toxic (T)" to

aquatic life.[7] It is important to note that while categorized as toxic, the predicted

environmental concentration (PEC) is expected to be significantly lower than the predicted no-

effect concentration (PNEC), resulting in a risk quotient (RQ) of less than 1, suggesting a low

risk to the aquatic environment under normal use scenarios.[7]

Experimental Protocols
Detailed experimental protocols for the assessment of biodegradability and ecotoxicity are

outlined in the OECD Guidelines for the Testing of Chemicals.

Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)
This method evaluates the biodegradability of a chemical substance by measuring the oxygen

consumed by microorganisms in a closed respirometer.

Caption: Workflow for OECD 301F Ready Biodegradability Test.

Fish, Acute Toxicity Test - OECD 203
This test determines the concentration of a substance that is lethal to 50% of a test population

of fish (LC50) over a 96-hour period.

Caption: Experimental Workflow for OECD 203 Fish Acute Toxicity Test.

Daphnia sp., Acute Immobilisation Test - OECD 202
This test assesses the acute toxicity of a substance to Daphnia magna by determining the

concentration that immobilizes 50% of the population (EC50) within 48 hours.

Caption: Workflow for OECD 202 Daphnia sp. Acute Immobilisation Test.

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test - OECD 201
This test evaluates the effect of a substance on the growth of freshwater algae, determining the

concentration that inhibits growth by 50% (EC50) over 72 hours.
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Caption: Experimental Workflow for OECD 201 Algal Growth Inhibition Test.

Environmental Risk Assessment
The environmental risk of a substance is determined by comparing its predicted environmental

concentration (PEC) with its predicted no-effect concentration (PNEC).

Caption: Logical Relationship in Environmental Risk Assessment.

An assessment by Australian authorities, using conservative assumptions (100% release to

sewage treatment plants and no removal during treatment), calculated a PEC for Polyglyceryl-
10 isostearate in rivers to be 0.54 µg/L.[7] Using a conservative PNEC derived from the most

sensitive algal toxicity data (1 mg/L) and an assessment factor of 1000, the resulting risk

quotient (PEC/PNEC) is less than 1, indicating that the substance is not expected to pose a

significant risk to the environment.[7]

Conclusion
Polyglyceryl-10 Isostearate, derived from renewable resources, is considered to have a

favorable environmental profile. Based on its chemical structure and read-across data from

similar polyglyceryl esters, it is expected to be biodegradable and not persistent in the

environment. The primary degradation pathway is hydrolysis, followed by microbial degradation

of its constituents. It is not expected to bioaccumulate. While categorized as toxic to aquatic

organisms, particularly algae, a conservative environmental risk assessment suggests a low

risk under current usage patterns. Further studies providing specific quantitative data on the

biodegradability and ecotoxicity of Polyglyceryl-10 Isostearate would be beneficial to refine

this assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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